Cas no 2228527-10-2 (3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228527-10-2
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 6395379
• PubChem ID: 165691431
• Update Time: 2025-05-23

3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• EN300-1915910
• 2228527-10-2
• 3-bromo-1-methyl-5-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole

• Inchi： 1S/C8H12BrN3O/c1-8(4-10-5-8)13-7-3-6(9)11-12(7)2/h3,10H,4-5H2,1-2H3
• InChI Key： PBQQJTGEIAMLAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(N(C)N=1)OC1(C)CNC1

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole

Comprehensive Overview of 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228527-10-2)

The compound 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228527-10-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and azetidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel bioactive molecules in treating complex diseases.

One of the key reasons for the growing interest in 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole is its versatility. The presence of a bromine atom at the 3-position of the pyrazole ring allows for further functionalization, making it a valuable intermediate in synthetic chemistry. Additionally, the azetidine group introduces conformational rigidity, which can enhance binding affinity in target proteins. This combination of features aligns with current trends in medicinal chemistry, where researchers seek to optimize pharmacokinetic properties through strategic molecular design.

In recent years, the scientific community has focused on the development of small-molecule inhibitors and modulators for challenging biological targets. 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole has emerged as a scaffold of interest due to its ability to interact with enzymes and receptors involved in inflammation, oncology, and metabolic disorders. Its structural complexity also makes it a subject of computational chemistry studies, where in silico modeling helps predict its behavior in biological systems.

From a synthetic perspective, the preparation of 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole involves multi-step organic transformations. Key steps often include the introduction of the azetidine ring via cyclization reactions and the selective bromination of the pyrazole core. These processes require careful optimization to ensure high yield and purity, which are critical for downstream applications. The compound's stability under various conditions is another area of investigation, as it impacts storage and handling protocols.

The agrochemical industry has also shown interest in derivatives of 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole, particularly for their potential as crop protection agents. The pyrazole moiety is known to exhibit herbicidal and insecticidal activity, and modifications to its structure can lead to enhanced efficacy. This aligns with the global push for sustainable agriculture and the need for environmentally friendly pest control solutions.

Analytical characterization of 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's identity and purity, which are essential for regulatory compliance and research reproducibility. The data generated from these analyses also contribute to the growing body of literature on heterocyclic compounds and their applications.

Looking ahead, the future of 3-bromo-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole appears promising. Its potential extends beyond current applications, with ongoing studies exploring its use in material science and catalysis. As the scientific community continues to uncover new properties and functionalities, this compound is likely to remain a focal point of innovation in multiple disciplines.